3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenethylpyridin-2-amine

• IUPAC Name: 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-phenylethyl)pyridin-2-amine
• InChI: InChI=1S/C21H17ClN4O/c22-17-10-8-16(9-11-17)19-25-21(27-26-19)18-7-4-13-23-20(18)24-14-12-15-5-2-1-3-6-15/h1-11,13H,12,14H2,(H,23,24)
• InChI Key: CJJPYMQYAPNMHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=C(C=CC=N2)C3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN4O
• Molecular Weight: 376.8 g/mol

Description

3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenethylpyridin-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This chemical compound has been found to have a wide range of applications in scientific research, including its use as a research tool in the study of various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenethylpyridin-2-amine involves its interaction with various cellular components. This compound has been found to inhibit the activity of protein kinase C by binding to its regulatory domain. This binding leads to the inhibition of the enzyme's activity, which in turn affects various cellular processes that are regulated by protein kinase C.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of protein kinase C activity. This inhibition has been found to affect various cellular processes, including cell proliferation, differentiation, and apoptosis. Additionally, this compound has been found to act as a fluorescent probe for the detection of zinc ions in biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenethylpyridin-2-amine in lab experiments include its potential applications as a research tool in the study of various biochemical and physiological processes. This compound has been found to have high selectivity and specificity for protein kinase C, which makes it a valuable tool for studying the role of this enzyme in various cellular processes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to understand its long-term effects on cellular processes.

Future Directions

There are several future directions for research on 3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenethylpyridin-2-amine. One potential direction is to investigate the potential applications of this compound as a research tool in the study of various neurological disorders, including Alzheimer's disease and Parkinson's disease. Another potential direction is to explore the use of this compound as a fluorescent probe for the detection of other metal ions in biological systems. Additionally, further research is needed to understand the long-term effects of this compound on cellular processes and to develop safer and more effective methods for its use in scientific research.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been found to have a wide range of applications as a research tool in the study of various biochemical and physiological processes. Its potential applications in the study of neurological disorders and as a fluorescent probe for the detection of other metal ions in biological systems make it a valuable tool for scientific research. However, further research is needed to understand its long-term effects on cellular processes and to develop safer and more effective methods for its use in scientific research.

Synthesis Methods

The synthesis of 3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenethylpyridin-2-amine involves a series of chemical reactions. The starting materials for the synthesis are 4-chlorobenzaldehyde, hydrazine hydrate, ethyl acetoacetate, and phenethylamine. The synthesis involves the condensation of 4-chlorobenzaldehyde and hydrazine hydrate to form 4-chlorophenylhydrazine. This is followed by the condensation of ethyl acetoacetate and 4-chlorophenylhydrazine to form 3-(4-chlorophenyl)-5-ethyl-4,5-dihydro-1,2,4-triazole-5-one. Finally, the reaction of 3-(4-chlorophenyl)-5-ethyl-4,5-dihydro-1,2,4-triazole-5-one with phenethylamine leads to the formation of this compound.

Scientific Research Applications

3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenethylpyridin-2-amine has been used in scientific research in various fields, including neuroscience, pharmacology, and biochemistry. This compound has been found to have potential applications as a research tool in the study of various physiological and biochemical processes. It has been used as a fluorescent probe for the detection of zinc ions in biological systems. It has also been used as an inhibitor of protein kinase C, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.